Cas no 135982-11-5 (Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester)

Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester is a brominated ester derivative of nonanoic acid, featuring a tert-butyl ester group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of specialty chemicals and pharmaceuticals. The presence of the bromine atom at the 9-position enhances its reactivity, making it valuable for nucleophilic substitution reactions or further functionalization. The tert-butyl ester group offers steric protection, improving stability during synthetic processes. Its well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise molecular modifications. Proper handling is advised due to potential reactivity.

Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester structure

135982-11-5 structure

Product Name:Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester

CAS No:135982-11-5

MF:C₁₃H₂₅BrO₂

MW:293.24040389061

MDL:MFCD31728663

CID:1239721

PubChem ID:23372472

Update Time:2025-05-27

Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester
- tert-Butyl 9-bromononanoate
- EN300-22918465
- A1-21029
- MFCD31728663
- tert-Butyl9-bromononanoate
- 135982-11-5
- 9-Bromo-nonanoic acid tert-butyl ester
- DB-110532
- E79820
- SY268228
- 9-Bromononanoic acid tert-butyl ester
- SCHEMBL9361285
- MDL： MFCD31728663
- Inchi： 1S/C13H25BrO2/c1-13(2,3)16-12(15)10-8-6-4-5-7-9-11-14/h4-11H2,1-3H3
- InChI Key： HRLVMKFWHUUVAP-UHFFFAOYSA-N
- SMILES： BrCCCCCCCCC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 292.10379 g/mol
Monoisotopic Mass: 292.10379 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 10
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 293.24
XLogP3: 4.5
Topological Polar Surface Area: 26.3Å²

Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester Pricemore >>

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Bestfluorodrug	YFL00204-1.0g	tert-butyl 9-bromononanoate	135982-11-5	97%	1.0g	￥2400	2023-01-04
Bestfluorodrug	YFL00204-5.0g	tert-butyl 9-bromononanoate	135982-11-5	97%	5.0g	￥7400	2023-01-04
Bestfluorodrug	YFL00204-10.0g	tert-butyl 9-bromononanoate	135982-11-5	97%	10.0g	￥12000	2023-01-04
eNovation Chemicals LLC	Y1197590-5g	tert-Butyl 9-Bromononanoate	135982-11-5	95%	5g	$665	2024-07-19
Bestfluorodrug	YFL00204-1g	tert-butyl 9-bromononanoate	135982-11-5	97%	1g	￥960	2023-09-19
eNovation Chemicals LLC	Y1197590-5g	tert-Butyl 9-Bromononanoate	135982-11-5	95%	5g	$665	2025-02-27
eNovation Chemicals LLC	Y1197590-1g	tert-Butyl 9-Bromononanoate	135982-11-5	95%	1g	$130	2025-02-27
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